ZONYL(R) FSK

Specification

• CAS No.: 80449-64-5
• Molecular Formula: RfCH2CH(OCOCH3)CH2N+(CH2)3COO-
• Molecular Weight: 0

Introduction

Chemical and Physical Properties

ZONYL(R) FSK possesses distinct chemical and physical properties that differentiate it from other surfactants and contribute to its specialized applications.

Table 2.1: Chemical and Physical Properties of ZONYL(R) FSK

Property	Value
Chemical Structure	RfCH2CH(OCOCH3)CH2CO2-
Physical Form	Liquid
Density at 25°C (g/ml)	1.25
Percent Solids (weight %)	47
Diluent (weight %)	Acetic Acid 53
Ionic Type	Amphoteric

The chemical structure of ZONYL(R) FSK (RfCH2CH(OCOCH3)CH2CO2-) features an acetoxy group (OCOCH3) and a carboxylate group (CO2-), contributing to its amphoteric character. This amphoteric nature means that ZONYL(R) FSK can function as either an acid or a base depending on its environment, potentially enhancing its versatility in various applications.

Comparative Analysis with Other Zonyl Fluorosurfactants

Understanding how ZONYL(R) FSK compares to other fluorosurfactants in the Zonyl family provides valuable insights into its unique characteristics and potential applications.

Table 3.1: Comparison of ZONYL(R) FSK with Other Zonyl Fluorosurfactants

Product Name	Chemical Structure	Physical Form	Density (g/ml)	Solids (%)	Diluent	Ionic Type
ZONYL FSK	RfCH2CH(OCOCH3)CH2CO2-	Liquid	1.25	47	Acetic Acid 53%	Amphoteric
ZONYL FSA	RfCH2CH2SCH2CH2CO2Li	Liquid	1.03	25	Water 37.5%, Isopropyl Alcohol 37.5%	Anionic
ZONYL FSE	(Not available)	Liquid	1.12	14	Water 62%, Ethylene Glycol 24%	Anionic
ZONYL TC	A: Perfluoroalkyl Ester, B: Fluorocarbamate	Liquid	1.04	A: 8-13, B: 18-23	Water 65-70%	Cationic
ZONYL 7040	Perfluoroalkyl Acrylic Copolymer	Liquid	1.08	15-20	Water 70-75%, Polyethylene Monostearate, Ethylene Glycol 3-5%	Non-ionic

Several distinctive features of ZONYL(R) FSK emerge from this comparative analysis:

• Higher density (1.25 g/ml) than other Zonyl fluorosurfactants

• Substantially higher solids content (47%) compared to alternatives

• Unique amphoteric ionic character, distinguishing it from the anionic, cationic, or non-ionic nature of other products

• Acetic acid as the primary diluent, unlike the water-based diluents common in other Zonyl products

These distinctive properties suggest potential advantages for specific applications where ZONYL(R) FSK's unique chemical characteristics may provide superior performance.

Applications in Membrane Coating

Experimental Methods

Research has explored the application of ZONYL(R) FSK in coating ion-exchange membranes for potential use in electrodialysis and other separation processes. The experimental methodology for membrane coating with ZONYL(R) FSK involves:

• Preparation of aqueous coating solutions at varying concentrations (1%, 0.1%, and 0.01% by mass)

• Immersion of anion permeable membranes (specifically IONICS 204 SXZL) in the coating solution for ten minutes

• Storage of coated membranes for subsequent performance testing

This relatively straightforward coating process suggests that ZONYL(R) FSK can be applied to membranes using simple immersion techniques, potentially making it practical for industrial applications.

Selection for Advanced Studies

Based on preliminary research results, ZONYL(R) FSK was among select Zonyl products identified for further investigation. Research indicated that "only PVOH, Zonyl TC, Zonyl 7040 and Zonyl FSK were used as coating materials for fouling and desalination studies". This selection suggests that ZONYL(R) FSK demonstrated promising initial results that warranted additional investigation for membrane applications.

Research Limitations and Future Directions

It is important to acknowledge the limitations of the available research on ZONYL(R) FSK. Current literature primarily focuses on its basic chemical and physical properties and mentions its use in membrane coating experiments, without providing comprehensive performance data or detailed application guidance.

Future research directions that could enhance understanding of ZONYL(R) FSK include:

• Detailed performance evaluation of ZONYL(R) FSK-coated membranes

• Optimization of coating concentrations, methods, and conditions

• Comparative studies against other membrane coating materials

• Investigation of additional applications leveraging its amphoteric character

• Exploration of structure-function relationships to guide development of improved fluorosurfactants